Cas no 1173065-39-8 (N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1173065-39-8
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5840335
• PubChem ID: 42138537
• Update Time: 2025-06-08

N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethylpyrazole-3-carboxamide
• N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• F5127-0166
• 1173065-39-8
• AKOS024499692
• N-(6-acetamidobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• VU0636822-1

• Inchi： 1S/C15H15N5O2S/c1-3-20-7-6-12(19-20)14(22)18-15-17-11-5-4-10(16-9(2)21)8-13(11)23-15/h4-8H,3H2,1-2H3,(H,16,21)(H,17,18,22)
• InChI Key： DFVQSMNMOCVSBB-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(C(NC2=NC3=CC=C(NC(=O)C)C=C3S2)=O)=N1

Computed Properties

• Exact Mass: 329.09464591g/mol
• Monoisotopic Mass: 329.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1173065-39-8)

The compound N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1173065-39-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a benzothiazole core linked to a pyrazole moiety via an acetamido bridge, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide aligns with this trend due to its potential interactions with enzymes and receptors involved in inflammatory and metabolic disorders. Its structure-activity relationship (SAR) is a focal point for chemists aiming to optimize its efficacy and selectivity.

The synthesis of CAS No. 1173065-39-8 involves multi-step organic reactions, including condensation and cyclization techniques. Its benzothiazole scaffold is known for its bioactivity, often found in compounds with antimicrobial and anticancer properties. Meanwhile, the pyrazole ring contributes to its ability to bind selectively to biological targets, a feature highly sought after in drug design. This dual functionality positions the compound as a versatile tool for pharmacological research.

From an industrial perspective, N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery. Its molecular weight and solubility profile make it suitable for in vitro assays, a critical step in identifying lead compounds. Additionally, its logP and hydrogen bonding capacity are frequently analyzed to predict its pharmacokinetic behavior, a topic of high relevance in ADME studies.

Environmental and regulatory considerations also play a role in the compound's application. While CAS No. 1173065-39-8 is not classified as hazardous, its handling requires standard laboratory safety protocols. The growing emphasis on green chemistry has spurred interest in optimizing its synthesis to reduce waste and energy consumption, aligning with global sustainability goals.

In summary, N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural complexity and therapeutic potential make it a subject of ongoing research, particularly in the development of next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in personalized medicine and biomolecular engineering.